Cas no 67801-34-7 (sodium 3-hydroxybutane-2-thiolate)

• Product Name: sodium 3-hydroxybutane-2-thiolate
• CAS No: 67801-34-7
• MF: C₄H₉NaS₂
• MW: 144.234029531479
• CID: 1722014
• PubChem ID: 138395944
• Update Time: 2025-04-21

sodium 3-hydroxybutane-2-thiolate Chemical and Physical Properties

Names and Identifiers

• sodium 3-hydroxybutane-2-thiolate
• Sodium 3-mercapto-2-butanolate
• 2,3-Butanedithiol, sodium salt (1:1)
• DTXCID901031374
• 2-Butanol, 3-mercapto-, monosodium salt
• 67801-34-7
• DTXSID70890935

• Inchi： 1S/C4H10S2.Na/c1-3(5)4(2)6;/h3-6H,1-2H3;/q;+1/p-1
• InChI Key： MFJLCHUDFWFFAH-UHFFFAOYSA-M
• SMILES： [S-]C(C)C(C)S.[Na+]

Computed Properties

• Exact Mass: 128.02727
• Monoisotopic Mass: 128.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 42.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.2A^2

Experimental Properties

• Boiling Point: 162.3°C at 760 mmHg
• Flash Point: 61.7°C
• PSA: 20.23